Cas no 63949-12-2 (Benzenesulfonamide, 4-(aminomethyl)-N-(4-nitrophenyl)-)
63949-12-2 structure
Product Name:Benzenesulfonamide, 4-(aminomethyl)-N-(4-nitrophenyl)-
CAS No:63949-12-2
MF:C13H13N3O4S
MW:307.325021505356
CID:425314
PubChem ID:60824023
Update Time:2025-04-19
Benzenesulfonamide, 4-(aminomethyl)-N-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide, 4-(aminomethyl)-N-(4-nitrophenyl)-
- 4-(aminomethyl)-N-(4-nitrophenyl)benzenesulfonamide
- 4-(Aminomethyl)-N-(4-nitrophenyl)benzene-1-sulfonamide
- 63949-12-2
- DTXSID20734032
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- Inchi: 1S/C13H13N3O4S/c14-9-10-1-7-13(8-2-10)21(19,20)15-11-3-5-12(6-4-11)16(17)18/h1-8,15H,9,14H2
- InChI Key: WVIXWDGTUBPARG-UHFFFAOYSA-N
- SMILES: S(C1C=CC(CN)=CC=1)(NC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 307.06279
- Monoisotopic Mass: 307.06267708g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 126Ų
Experimental Properties
- PSA: 115.33
Benzenesulfonamide, 4-(aminomethyl)-N-(4-nitrophenyl)- Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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